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Compound of Interest

4-Chloro-3-
Compound Name:
(methylsulfonyl)pyridine

Cat. No.: B11902905

Get Quote

Executive Summary

4-Chloro-3-(methylsulfonyl)pyridine (CAS: 170141-09-0) presents a dual-hazard profile: it is

a halogenated organic requiring specific incineration protocols, and it possesses an activated
electrophilic center susceptible to nucleophilic aromatic substitution (

)

Improper disposal into generic organic waste streams can lead to uncontrolled exotherms if
mixed with strong nucleophiles (e.g., amines, hydroxides) or regulatory non-compliance due to
sulfur/chlorine content. This guide defines the segregation, packaging, and destruction
protocols required to manage this compound safely.

Chemical Profile & Hazard Identification

Before disposal, you must validate the material's state. This compound is distinct from its acid
chloride analogs (e.g., sulfonyl chlorides) as the sulfone group (

) is chemically stable to hydrolysis, but it activates the chlorine atom at the 4-position.
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Parameter

Specification

Operational Implication

CAS Number

170141-09-0

Use for waste manifesting and

inventory tracking.

Molecular Formula

High Sulfur/Chlorine content

requires scrubbed incineration.

Functional Groups

Pyridine, Sulfone, Aryl Chloride

Reactivity Risk: The 4-Cl is
activated by the 3-sulfonyl
group.

Physical State

Solid (typically off-white

powder)

Dust inhalation hazard,;
requires particulate

containment.

GHS Classification

Warning

H315 (Skin Irrit.), H319 (Eye
Irrit.), H335 (Resp.[1][2] Irrit.).

Mechanistic Risk: The Factor

Unlike standard halogenated solvents (e.g., DCM), this compound is an electrophile.

e The Hazard: The electron-withdrawing sulfonyl group at position 3 and the pyridine nitrogen

make the chlorine at position 4 highly reactive toward nucleophiles.

» The Consequence: Mixing this waste with strong bases, amines, or thiols in a waste

container can trigger an exothermic substitution reaction, potentially over-pressurizing the

vessel.

Waste Segregation Strategy (The "Self-Validating

System")

To ensure safety, the disposal process is designed as a logic-gated system. You must answer

"No" to the presence of incompatible nucleophiles before adding to the waste stream.

Primary Waste Stream: Halogenated Organic Waste
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This material must be incinerated at a facility equipped with secondary combustion chambers
and acid gas scrubbers.

o Combustion Byproducts:
(Hydrochloric Acid),
(Sulfur Oxides),
(Nitrogen Oxides).
e Regulatory Status: RCRA Hazardous Waste (USA) or Special Waste (EU).

Compatibility Matrix

Waste Stream Status Reason for Action

Compatible with standard

chlorinated solvent streams

Halogenated Organics APPROVED )
(DCM, Chloroform) if
neutral/acidic.
Lack of scrubbers at disposal
Non-Halogenated Organics PROHIBITED site will release
into the atmosphere.
Risk of
Basic/Caustic Waste DANGEROUS
exotherm. Strictly Segregate.
Material is sparingly soluble;
Aqueous Waste PROHIBITED

will precipitate and clog lines.

Operational Disposal Protocol
Phase 1: Pre-Disposal Stabilization

If the material is a reaction mixture or mother liquor:

e Quench: Ensure no active reagents (e.g., Lithium halogen exchange reagents) remain.
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e pH Check: Verify the solution is Neutral (pH 6-8) or slightly Acidic. Never dispose of this
material in a basic solution (

Phase 2: Packaging (Solid Waste)

For pure compound or contaminated solids (gloves, paper).

e Primary Containment: Place solid waste in a clear, sealable polyethylene bag (minimum 2
mil thickness).

e Secondary Containment: Place the sealed bag into a wide-mouth High-Density Polyethylene
(HDPE) drum.

o Labeling: Affix a yellow "Hazardous Waste" label. Explicitly write:

"Solid Waste: Toxic, Irritant. Contains Halogenated Pyridine Sulfones."[3][4]

Phase 3: Packaging (Liquid Waste)

For mother liquors or solutions.

o Container: Use an HDPE jerrycan or amber glass bottle (if volume < 4L). Avoid metal cans
due to potential corrosion from trace

evolution.

e Headspace: Leave 10% headspace to allow for thermal expansion.

o Labeling: Check the "Halogenated" box on your institution's waste tag. List "4-Chloro-3-
(methylsulfonyl)pyridine" as a specific constituent.
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Emergency Procedures
Spill Management

In the event of a benchtop spill (Solid):

Isolate: Evacuate the immediate area (10 ft radius).

PPE: Wear nitrile gloves (double gloved), lab coat, and N95/P100 particulate respirator.

Contain: Cover spill with damp paper towels (to prevent dust) or an inert absorbent

(Vermiculite).

Clean: Scoop into a disposable container. Wash surface with soap and water (do not use

bleach/ammonia).

Exposure Response[5][6]

o Eye Contact: Rinse immediately for 15 minutes.[5][6] The sulfone moiety aids tissue

penetration; speed is critical.

o Skin Contact: Wash with soap and water.[4][7][5][6] Monitor for delayed irritation (redness)
due to potential sensitization.

Decision Logic Visualization

The following diagram illustrates the decision-making workflow for disposing of 4-Chloro-3-
(methylsulfonyl)pyridine.
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Start: Waste Identification
4-Chloro-3-(methylsulfonyl)pyridine

Physical State?

Liquid / Solution Solid / Pure Substance

Check pH / Composition

Double Bag (Polyethylene)
Segregate from Oxidizers

Contains Strong Bases
(Amines/Hydroxide)?

Neutralize with dilute Acid
(Caution: Exotherm)

Combine into
HALOGENATED Waste Stream

Final Disposal:
High-Temp Incineration
(w/ HCI & SOx Scrubbers)
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Figure 1: Operational workflow for the segregation and disposal of halogenated sulfones,

prioritizing chemical compatibility and regulatory compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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